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Compound of Interest

Compound Name: CAL-130 Racemate

Cat. No.: B1600120

For immediate release:

In the dynamic landscape of pharmaceutical research, the safe handling and disposal of potent
small molecule inhibitors are paramount. This guide provides essential safety and logistical
information for the proper disposal of CAL-130 Racemate, a dual PI3Kd/y inhibitor. Given the
absence of a specific Safety Data Sheet (SDS) for CAL-130 Racemate, this procedure is
based on best practices for the disposal of potent pharmacological compounds and should be
executed in strict adherence to institutional and local environmental health and safety (EHS)
regulations.

Researchers, scientists, and drug development professionals must treat CAL-130 Racemate
as a potentially hazardous substance. The following step-by-step guidance is designed to
mitigate risks and ensure a safe laboratory environment.

Core Principles of CAL-130 Racemate Disposal

Due to its nature as a biologically active compound, all waste materials contaminated with
CAL-130 Racemate must be managed as hazardous chemical waste. Under no circumstances
should this material be disposed of in regular trash or down the drain.

Quantitative Data Summary for Disposal Planning

For clarity and rapid reference, the following table outlines the critical parameters for the
disposal of CAL-taring CAL-130 Racemate.
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Waste Stream Category

Container Type

Labeling Requirements

Solid Waste

Sealed, leak-proof, and
chemically compatible
container (e.g., labeled plastic

bag or drum)

"Hazardous Waste", "CAL-130

Racemate", "Solid Waste"

Liquid Waste (Aqueous)

Sealed, leak-proof, and
chemically compatible

container (e.g., labeled carboy)

"Hazardous Waste", "CAL-130

Racemate”, "Aqueous Waste"

Liquid Waste (Organic Solvent)

Sealed, leak-proof, and
chemically compatible
container (e.g., labeled solvent
bottle)

"Hazardous Waste", "CAL-130

Racemate”, "Organic Waste"

Sharps Waste

Puncture-resistant sharps

container

"Hazardous Waste", "Sharps",
"Contaminated with CAL-130

Racemate"

Experimental Protocol for the Disposal of CAL-130
Racemate

This protocol details the methodology for the safe segregation and packaging of CAL-130

Racemate waste for disposal.

Materials:

Personal Protective Equipment (PPE): Safety glasses, lab coat, and chemical-resistant

gloves (nitrile or equivalent).

Designated hazardous waste containers (as specified in the table above).

Hazardous waste labels.

Secondary containment trays.

Procedure:
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Personal Protective Equipment (PPE): Before handling any waste materials, ensure that all
personnel are wearing the appropriate PPE.

Waste Segregation:

o Solid Waste: Collect all non-sharp solid materials that have come into contact with CAL-
130 Racemate. This includes, but is not limited to:

» Contaminated gloves, bench paper, and weigh boats.
» Used pipette tips and microfuge tubes.

» Empty stock vials (triple-rinsed with a suitable solvent, with the rinsate collected as
liquid waste). Place these materials into a designated solid hazardous waste container.

o Liquid Waste: Collect all solutions containing CAL-130 Racemate in a designated liquid
hazardous waste container. Do not mix incompatible waste streams. If different solvents
are used, use separate, clearly labeled containers.

o Sharps Waste: Any sharps, such as needles or razor blades, contaminated with CAL-130
Racemate must be placed in a designated sharps container.

Container Management:
o Ensure all waste containers are in good condition and have secure, tight-fitting lids.

o Clearly label each container with "Hazardous Waste," the full chemical name "CAL-130
Racemate," and the type of waste (solid, liquid, or sharps).

o Store waste containers in a designated and well-ventilated satellite accumulation area
within the laboratory. Utilize secondary containment to prevent spills.

Final Disposal:

o Once a waste container is full, or in accordance with institutional timelines, arrange for its
pickup and disposal through your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor.[1]
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Visualizing the Disposal Workflow

To further clarify the procedural logic for the disposal of CAL-130 Racemate, the following
diagrams illustrate the key decision points and pathways.

Start: CAL-130 Racemate Waste Generated

Identify Waste Type

Solid Waste (Gloves, Tubes, etc.) Liquid Waste (Solutions) Sharps Waste (Needles, etc.)

Place in Labeled Solid Hazardous Waste Container Place in Labeled Liquid Hazardous Waste Container Place in Labeled Sharps Container

Store in Designated Satellite Accumulation Area

Arrange for EHS Pickup

Click to download full resolution via product page
Caption: Workflow for CAL-130 Racemate Waste Segregation and Disposal.

This comprehensive approach to the disposal of CAL-130 Racemate is designed to ensure the
safety of laboratory personnel and to maintain environmental compliance. Always consult your
institution's specific guidelines and EHS office for any additional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1600120?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/cal-130-racemate.html
https://www.benchchem.com/product/b1600120#cal-130-racemate-proper-disposal-procedures
https://www.benchchem.com/product/b1600120#cal-130-racemate-proper-disposal-procedures
https://www.benchchem.com/product/b1600120#cal-130-racemate-proper-disposal-procedures
https://www.benchchem.com/product/b1600120#cal-130-racemate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1600120?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

